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Introduction

Lithium myristate, the lithium salt of myristic acid (tetradecanoic acid), is a chemical
compound with the formula C14H27LiO2.[1][2] It belongs to the class of metal soaps, which are
metallic salts of fatty acids. This white solid is formed by the ionic bond between a lithium
cation (Li+) and a myristate anion (C14H2702-).[1] Historically significant within the broader
development of lithium-based greases, lithium myristate has found contemporary applications
in diverse fields, including cosmetics, industrial manufacturing, and polymer science. This
technical guide provides an in-depth exploration of its discovery, history, physicochemical
properties, synthesis protocols, and key applications, tailored for researchers, scientists, and
professionals in drug development.

Historical Context and Discovery

The history of lithium myristate is intrinsically linked to the broader story of lithium and its
derivatives. The element lithium was first identified in 1817 by Swedish chemist Johan August
Arfwedson from the mineral petalite.[3][4][5] However, it was not until the 1940s, during World
War Il, that the first major application of lithium emerged in the form of high-temperature lithium
greases for aircraft engines.[3][4]

These greases were formulated using lithium soaps, such as lithium stearate and, by
extension, other fatty acid salts like lithium myristate. The key advantage of lithium soaps was
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their high melting point and lower corrosiveness compared to calcium-based soaps, as well as
superior water resistance compared to sodium-based alternatives.[3][6] An early method for
preparing lithium soaps involved adding a calculated amount of lithium acetate to an ethanol
solution of the respective fatty acid, as demonstrated by Ralston.[7] This pioneering work laid
the foundation for the synthesis and application of a range of lithium soaps, including lithium
myristate. While a specific date for the first synthesis of isolated lithium myristate is not
prominently documented, its development was a natural progression within the mid-20th-
century research into lithium-based lubricants.

Physicochemical Properties

Lithium myristate is a white solid at room temperature with solubility in water.[1][8] Its
properties are a direct result of its molecular structure, which combines a 14-carbon saturated
fatty acid tail with an ionic lithium head.[1]
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Property Value Reference(s)
Molecular Formula C14H27Li02 [1112]
Molecular Weight 234.30 g/mol [1112]9]
IUPAC Name Lithium tetradecanoate [9][10]

CAS Registry Number 20336-96-3 [1109]
Appearance Solid [1][10]

Melting Point 223.6-224.2 °C [7]

220-221 °C [10]

Boiling Point (est.) 319.60 °C @ 760 mm Hg [1][8][10]

Solubility (est.)

405.2 mg/L in water @ 25 °C

[8]

Vapor Pressure (est.)

0.000139 mmHg @ 25 °C

[1](8]

SMILES Notation

[Li+].CCCCCCCCCCCCCC(=
0)[O-]

[1]9]

InChl Identifier

InChl=1S/C14H2802.Lilc1-2-
3-4-5-6-7-8-9-10-11-12-13-
14(15)16;/h2-13H2,1H3,
(H,15,16);/q;+1/p-1

[1]9]

Experimental Protocols: Synthesis of Lithium

Myristate

The synthesis of lithium myristate can be achieved through a straightforward acid-base

neutralization reaction between myristic acid and a lithium base, such as lithium hydroxide.

Objective: To synthesize lithium myristate from myristic acid and lithium hydroxide.

Materials:

e Myristic Acid (C14H2802)
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e Lithium Hydroxide monohydrate (LIOH-H20)

« Ethanol (95%)

o Deionized Water

o Magnetic stirrer and stir bar

e Heating mantle

¢ Round-bottom flask

o Condenser

e Buchner funnel and filter paper

e Drying oven

Methodology:

o Dissolution of Reactant: In a round-bottom flask, dissolve a specific molar amount of myristic
acid in a sufficient volume of 95% ethanol with gentle heating and stirring. For example, use
22.84 g (0.1 mol) of myristic acid.

o Preparation of Lithium Hydroxide Solution: In a separate beaker, dissolve a stoichiometric
equivalent of lithium hydroxide monohydrate in a minimal amount of deionized water. For 0.1
mol of myristic acid, use 4.20 g (0.1 mol) of LIOH-H20.

e Reaction: Slowly add the aqueous lithium hydroxide solution to the ethanolic solution of
myristic acid while stirring continuously. The mixture will become cloudy as the lithium
myristate salt precipitates.

o Completion of Reaction: Attach a condenser to the flask and reflux the mixture for 1-2 hours
to ensure the reaction goes to completion.

« |solation of Product: After reflux, allow the mixture to cool to room temperature. The
precipitated lithium myristate can be collected by vacuum filtration using a Buchner funnel.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b1629786?utm_src=pdf-body
https://www.benchchem.com/product/b1629786?utm_src=pdf-body
https://www.benchchem.com/product/b1629786?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 Purification: Wash the collected solid product with cold ethanol to remove any unreacted
starting materials or impurities.

e Drying: Dry the purified lithium myristate in a drying oven at a temperature below its
melting point (e.g., 80-100 °C) until a constant weight is achieved.

Reactants Preparation
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in Water - 5 ” i .
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Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of lithium myristate.

Applications

Lithium myristate's utility stems from its amphiphilic nature, possessing both a hydrophilic
(lithium salt) head and a lipophilic (fatty acid) tail. This structure makes it an effective surface-
active agent.

o Cosmetics and Personal Care: A primary application is as an emulsifier in cosmetic
formulations such as creams and lotions.[1][11] It stabilizes oil-in-water or water-in-oil
mixtures, preventing them from separating and ensuring a consistent product texture.[11] As
an anionic surfactant, it also enhances the cleansing properties of products by reducing
surface tension.[1]

¢ Industrial Surfactant: In industrial settings, lithium myristate functions as a dispersing and
emulsifying agent.[1]

¢ Lubricants: As a component of the lithium soap family, it contributes to the thickening
structure of lubricating greases, providing thermal stability and resistance to water.[3][6]
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e Polymer Manufacturing: The compound is approved as a stabilizer in polypropylene and its
copolymers intended for use in food contact materials, as noted in Food Contact Substance
Notifications (FCN) from the FDA.[1][8]
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Caption: Relationships of lithium myristate's components, properties, and applications.

Biological Relevance of the Myristate Moiety

While lithium myristate itself is primarily used in industrial and cosmetic applications, the
myristate component (myristic acid) is a naturally occurring saturated fatty acid involved in
critical biological processes. The most significant of these is N-myristoylation, a post-
translational modification where myristic acid is covalently attached to the N-terminal glycine
residue of many eukaryotic and viral proteins.
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This lipid modification is crucial for:

e Protein Targeting: Myristoylation enhances the affinity of proteins for cellular membranes,
facilitating their localization to specific subcellular compartments like the plasma membrane
or endoplasmic reticulum.

» Signal Transduction: Many key signaling proteins, including protein kinases (e.g., Src family
kinases) and G-protein alpha subunits, require myristoylation for proper function and
participation in signaling cascades.

 Structural Stability: The attachment of the fatty acid can influence protein conformation and

stability.

Disruption of N-myristoylation has been implicated in various diseases, making the enzymes
involved, such as N-myristoyltransferase (NMT), attractive targets for drug development in

fields like oncology and infectious diseases.
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Caption: Simplified overview of the N-myristoylation signaling pathway.
Conclusion

From its origins in the development of high-performance lubricants to its current role in
cosmetics and polymer science, lithium myristate has proven to be a versatile and valuable
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chemical compound. Its history reflects the broader technological advancements driven by the
unique properties of lithium salts. The combination of a stable hydrocarbon chain and a
reactive metal cation provides a foundation for its efficacy as an emulsifier, stabilizer, and
structural agent. For researchers and developers, understanding the fundamental chemistry
and historical context of lithium myristate provides a strong basis for innovating new
applications and improving existing formulations across a wide range of industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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